Cas no 1780148-78-8 (5-bromo-2-(1,1-difluoroethyl)-1,3-thiazole)

5-Bromo-2-(1,1-difluoroethyl)-1,3-thiazole is a halogenated heterocyclic compound featuring a bromo-substituted thiazole core and a difluoroethyl functional group. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo group enhances its utility in cross-coupling reactions, while the difluoroethyl moiety contributes to metabolic stability and lipophilicity, beneficial for bioactive molecule design. Its well-defined chemical properties facilitate precise modifications in medicinal chemistry applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal performance in synthetic workflows.

5-bromo-2-(1,1-difluoroethyl)-1,3-thiazole structure

1780148-78-8 structure

Product Name:5-bromo-2-(1,1-difluoroethyl)-1,3-thiazole

CAS No:1780148-78-8

MF:C₅H₄BrF₂NS

MW:228.057765960693

CID:5881022

PubChem ID:84792021

Update Time:2025-10-15

5-bromo-2-(1,1-difluoroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-(1,1-difluoroethyl)-1,3-thiazole
- Thiazole, 5-bromo-2-(1,1-difluoroethyl)-
- 5-Bromo-2-(1,1-difluoroethyl)thiazole
- EN300-6956715
- 1780148-78-8
- Inchi： 1S/C5H4BrF2NS/c1-5(7,8)4-9-2-3(6)10-4/h2H,1H3
- InChI Key： KSPVWVQUKNKFNS-UHFFFAOYSA-N
- SMILES： S1C(Br)=CN=C1C(F)(F)C

Computed Properties

Exact Mass: 226.92159g/mol
Monoisotopic Mass: 226.92159g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 41.1Å²

Experimental Properties

Density: 1.716±0.06 g/cm3(Predicted)
Boiling Point: 195.5±40.0 °C(Predicted)
pka: -0.23±0.10(Predicted)

5-bromo-2-(1,1-difluoroethyl)-1,3-thiazole Pricemore >>

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